2-Methylquinoline-4-carboxylic acid

• IUPAC Name: 2-methylquinoline-4-carboxylic acid
• InChI: InChI=1S/C11H9NO2/c1-7-6-9(11(13)14)8-4-2-3-5-10(8)12-7/h2-6H,1H3,(H,13,14)
• InChI Key: UIDHNPTVQFNWOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)C(=O)O
• Molecular Formula: C11H9NO2
• DSSTOX Substance ID: DTXSID80345426
• Molecular Weight: 187.19 g/mol
• CAS RN: 634-38-8

Description

2-Methylquinoline-4-carboxylic acid is a chemical compound with the molecular formula C11H9NO2. It is also known by other names such as 2-Methyl-quinoline-4-carboxylic acid and 2-Methyl-4-quinolinecarboxylic acid.

Synthesis Analysis

The synthesis of this compound involves the Doebner reaction, which is the chemical reaction of an aniline with an aldehyde and pyruvic acid to form quinoline-4-carboxylic acids. Aniline derivatives possessing electron-donating groups are needed for the synthesis of this compound derivatives in ethanol.

Molecular Structure Analysis

The molecular structure of this compound includes a benzene ring fused with a pyridine moiety. The InChI representation of the molecule is InChI=1S/C11H9NO2/c1-7-6-9 (11 (13)14)8-4-2-3-5-10 (8)12-7/h2-6H,1H3, (H,13,14).

Chemical Reactions Analysis

The Doebner reaction is key in the formation of this compound. The reaction is regioselective and ring closure occurs on the position with less steric hindrance.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 187.19 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3. The exact mass and monoisotopic mass of the compound are 187.063328530 g/mol. The topological polar surface area of the compound is 50.2 Ų.

Scientific Research Applications

• Hydrogen Bonded Supramolecular Frameworks : Studies have shown that 2-methylquinoline binds effectively with carboxylic acids, forming hydrogen-bonded supramolecular frameworks. These frameworks are characterized by noncovalent weak interactions and have applications in crystallography and materials science (Jin et al., 2012).

• Biological Activities : Synthesis of 2-methylquinoline-4-carboxylic acids with aromatic aldehydes has led to compounds with anti-inflammatory, analgesic, antimicrobial, and antifungal activities. These findings are significant for pharmaceutical applications (Dubrovin et al., 2015).

• Crystal Packing and Weak Interactions : 2-Methylquinoline’s interaction with carboxylic acids, leading to the formation of 1D-3D framework structures, emphasizes its role in crystal engineering and the study of weak interactions in solid-state chemistry (Gao et al., 2014).

• Synthesis of Derivatives : The compound has been used in the synthesis of various derivatives, including quinoline-4-carboxylic acid, through reactions with other chemicals. This process is important in organic chemistry and compound development (Brasyunas et al., 1988).

• Semiconductor Properties : A study on a zinc zero-dimensional structure complex using 3-hydroxy-2-methylquinoline-4-carboxylic acid revealed its potential in semiconductor applications, with photoluminescence in the blue region (Yi et al., 2019).

• Toxicological Evaluation : Toxicological studies have been conducted on derivatives of 2-methylquinoline-4-carboxylic acid for assessing their safety in food and beverage applications, highlighting its relevance in food chemistry and safety (Arthur et al., 2015).

Safety and Hazards

The compound is associated with certain hazard statements such as H315, H319, and H335. Precautionary measures include P271, P261, and P280.

Future Directions

The future directions for 2-Methylquinoline-4-carboxylic acid could involve exploring more efficient and environmentally friendly synthesis methods. Additionally, the compound could be studied further for potential applications in medicinal and industrial chemistry.

Mechanism of Action

Target of Action

Quinoline derivatives, which include 2-methylquinoline-4-carboxylic acid, are known to have versatile applications in medicinal chemistry .

Mode of Action

Quinoline derivatives are known to interact with various biological targets, leading to a range of effects .

Biochemical Pathways

Quinoline derivatives are known to interact with various biochemical pathways, leading to diverse biological and pharmaceutical activities .

Result of Action

Biological testing on animals has shown that some quinoline-4-carboxylic acids, which include this compound, have anti-inflammatory, analgesic, antimicrobial, and antifungal activity .

Biochemical Analysis

Biochemical Properties

The biochemical properties of 2-Methylquinoline-4-carboxylic acid are not fully understood. It is known that the compound can interact with various enzymes, proteins, and other biomolecules. For instance, it has been found to have anti-inflammatory, analgesic, antimicrobial, and antifungal activity in animal studies .

Cellular Effects

The cellular effects of this compound are complex and depend on the specific cellular context. It has been shown to influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is believed to exert its effects at the molecular level through binding interactions with biomolecules, potential enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. This could include any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

It is likely that it interacts with various enzymes or cofactors and could also have effects on metabolic flux or metabolite levels .

Transport and Distribution

It could potentially interact with various transporters or binding proteins, and could also have effects on its localization or accumulation .

Subcellular Localization

It could potentially be directed to specific compartments or organelles by targeting signals or post-translational modifications .